Cas no 249278-28-2 (2',4',6'-Trihydroxyacetophenone monohydrate)

2',4',6'-Trihydroxyacetophenone monohydrate Properties

Names and Identifiers

• Ethanone,1-(2,4,6-trihydroxyphenyl)-, hydrate (1:1)
• 1-(2,4,6-TRIHYDROXYPHENYL)ETHAN-1-ONE HYDRATE
• 2',4',6'-Trihydroxyacetophenone monohydrate
• 1-(2,4,6-trihydroxyphenyl)ethanone,hydrate
• 2',4',6'-TRIHYDROXYACETOPHENONE HYDRATE
• 2`,4`,6`-Trihydroxyacetophenone Monohydrate
• 2-Acetylbenzene-1,3,5-triol monohydrate
• THAP
• 1-(2,4,6-trihydroxyphenyl)ethanone Hydrate
• Ethanone, 1-(2,4,6-trihydroxyphenyl)-, monohydrate
• 1-(2,4,6-Trihydroxyphenyl)ethan-1-one monohydrate
• KSC235O7R
• MLS002695971
• 2',4',6'-TRIHYDROXYACETOPHENONEMONOHYDRATE
• 2-Acetylphoroglucinol monohydrate
• G
• SCHEMBL564755
• Ethanone, 1-(2,4,6-trihydroxyphenyl)-, hydrate (1:1)
• Monoacetylphloroglucinol (hydrate)
• 1-[2,4,6-tris(oxidanyl)phenyl]ethanone hydrate
• Z2768165441
• 2(2),4(2),6(2)-Trihydroxyacetophenone monohydrate
• 2',4',6'-Trihydroxyacetophenone monohydrate, matrix substance for MALDI-MS, >=99.5%
• CS-0155137
• 2',4',6'-Trihydroxyacetophenone monohydrate, 98%
• MFCD00149091
• AS-10576
• 249278-28-2
• 2 inverted exclamation mark ,4 inverted exclamation mark ,6 inverted exclamation mark -Trihydroxyacetophenone Monohydrate
• ZJA27828
• SY001238
• EN300-214836
• L10011
• SMR001562126
• 2',4',6'-Trihydroxyacetophenone monohydrate, purum, >=99.0% (HPLC)
• CHEMBL1887250
• DTXSID50379415
• 1-(2,4,6-trihydroxyphenyl)-ethanone hydrate
• FT-0644118
• AMY17971
• A817556
• AKOS024355558
• 1-(2,4,6-trihydroxyphenyl)ethanone;hydrate
• GDSIBPPJKSBCMF-UHFFFAOYSA-N
• DB-046582
• PHLOROACETOPHENONE HYDRATE
• 1-(2,4,6-Trihydroxyphenyl)ethan-1-one Hydrate;
• +Expand

• MDL： MFCD00149091
• InChIKey： GDSIBPPJKSBCMF-UHFFFAOYSA-N
• Inchi： 1S/C8H8O4.H2O/c1-4(9)8-6(11)2-5(10)3-7(8)12;/h2-3,10-12H,1H3;1H2
• SMILES： O([H])C1C([H])=C(C([H])=C(C=1C(C([H])([H])[H])=O)O[H])O[H].O([H])[H]

Computed Properties

• Exact Mass: 186.05300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 186.05282342g/mol
• Heavy Atom Count: 13
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 78.8

Experimental Properties

• LogP: 0.94170
• PSA: 86.99000
• Melting Point: 219-221 °C (lit.)

2',4',6'-Trihydroxyacetophenone monohydrate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

2',4',6'-Trihydroxyacetophenone monohydrate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000